Cas no 1376284-79-5 ({2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine)

• Product Name: {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine
• CAS No: 1376284-79-5
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 4594876
• PubChem ID: 71755475
• Update Time: 2025-07-10

{2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl}(methyl)amine
• 4-Thiazolemethanamine, 2-(1-methoxyethyl)-N-methyl-
• {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C8H14N2OS/c1-6(11-3)8-10-7(4-9-2)5-12-8/h5-6,9H,4H2,1-3H3
• InChI Key： GBSCXERTQSCIIL-UHFFFAOYSA-N
• SMILES： S1C=C(CNC)N=C1C(OC)C

{2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine

Introduction to {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Research

{2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine, identified by its CAS number 1376284-79-5, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a thiazole ring and various substituents, contribute to its unique chemical properties and make it a subject of intense study.

The thiazole core of {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine is a key structural motif that has been extensively explored for its pharmacological properties. Thiazole derivatives are well-documented for their roles in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in this compound, including the {1-methoxyethyl} and {methyl}amine groups, further modulates its biological profile, making it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can interact with multiple biological targets, leading to their potential use in treating a wide range of diseases. The {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine molecule, with its unique structural features, is being investigated for its ability to modulate these targets effectively.

In particular, the {1-methoxyethyl} group in the molecule contributes to its solubility and bioavailability, which are critical factors for drug efficacy. This group also enhances the compound's ability to interact with biological membranes, potentially allowing it to penetrate cellular barriers more efficiently. Such properties make {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine a valuable scaffold for designing new drugs that can target intracellular pathways.

The {methyl}amine moiety in the compound adds another layer of complexity to its biological activity. This group can participate in hydrogen bonding interactions with biological targets, thereby enhancing the compound's binding affinity. Additionally, the presence of both polar and non-polar regions in the molecule allows it to interact with a variety of biological targets, including proteins and nucleic acids.

Current research is focused on understanding the mechanisms by which {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine exerts its effects on biological systems. Preclinical studies have shown promising results in terms of its potential therapeutic applications. For instance, studies suggest that this compound may have inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

Moreover, the compound's ability to modulate inflammatory pathways has also been explored. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory mediators, {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine may offer a novel approach to treating these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various substituents into the thiazole core while maintaining functional group integrity. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

As research continues to uncover new applications for thiazole derivatives like {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine}, it is likely that this compound will play an increasingly important role in drug development. Its unique structural features and promising biological activities make it a valuable tool for investigating new therapeutic strategies across various disease areas.

In conclusion, {2-(1-methoxyethyl)-1,3-thiazol-4-ylmethyl}(methyl)amine (CAS no 1376284-79-5) is a fascinating compound with significant potential in modern chemical research. Its structural features and biological activities make it a promising candidate for further investigation and development into new therapeutic agents. As our understanding of its mechanisms of action continues to grow, so too will its applications in treating various diseases.